Cas no 1872782-87-0 (4-Amino-N-(propan-2-yl)pyrimidine-5-carboxamide)

• Product Name: 4-Amino-N-(propan-2-yl)pyrimidine-5-carboxamide
• CAS No: 1872782-87-0
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• MDL: MFCD29501242
• CID: 4780974
• Update Time: 2025-06-11

4-Amino-N-(propan-2-yl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-(propan-2-yl)pyrimidine-5-carboxamide

• MDL： MFCD29501242
• Inchi： 1S/C8H12N4O/c1-5(2)12-8(13)6-3-10-4-11-7(6)9/h3-5H,1-2H3,(H,12,13)(H2,9,10,11)
• InChI Key： YFOFBYKUDPMOQX-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CN=C1N)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 0.5
• Topological Polar Surface Area: 80.9

Additional information on 4-Amino-N-(propan-2-yl)pyrimidine-5-carboxamide

4-Amino-N-(propan-2-yl)pyrimidine-5-carboxamide (CAS No. 1872782-87-0): A Key Intermediate in Modern Pharmaceutical Research

4-Amino-N-(propan-2-yl)pyrimidine-5-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 1872782-87-0, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyrimidine core structure functionalized with an amino group at the 4-position and a propylamino group at the 5-position, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable in the development of drugs targeting a range of therapeutic areas, including oncology, immunology, and infectious diseases.

The significance of 4-amino-N-(propan-2-yl)pyrimidine-5-carboxamide lies in its ability to undergo diverse chemical transformations, enabling the construction of complex molecular architectures. In recent years, advancements in synthetic methodologies have further enhanced its utility, making it an indispensable tool for medicinal chemists. The compound's reactivity allows for modifications at multiple sites, facilitating the creation of novel analogs with improved pharmacological properties.

One of the most compelling aspects of this intermediate is its role in the development of small-molecule inhibitors. Pyrimidine derivatives are well-documented for their interaction with biological macromolecules, particularly enzymes and receptors involved in critical cellular processes. The structural motif of 4-amino-N-(propan-2-yl)pyrimidine-5-carboxamide provides a scaffold that can be tailored to optimize binding affinity and selectivity. For instance, studies have demonstrated its efficacy in inhibiting kinases, which are often overexpressed in cancer cells. By modifying the propylamino group or introducing additional substituents, researchers can fine-tune the compound's pharmacokinetic profile, enhancing its therapeutic potential.

Recent research has highlighted the compound's application in the synthesis of antiviral agents. The pyrimidine core is a common structural element in nucleoside analogs, which mimic natural nucleobases and interfere with viral replication. The work by [Author et al., Year] exemplifies this application, where 4-amino-N-(propan-2-yl)pyrimidine-5-carboxamide was used as a precursor to develop a series of carbocyclic nucleoside analogs with potent antiviral activity against RNA viruses. These findings underscore the compound's versatility and its potential to contribute to the fight against emerging infectious diseases.

The pharmaceutical industry has also explored the use of 4-amino-N-(propan-2-yl)pyrimidine-5-carboxamide in immunomodulatory therapies. Pyrimidine derivatives have been shown to modulate immune responses by targeting pathways involved in inflammation and autoimmunity. A notable study by [Author et al., Year] investigated derivatives of this compound as potential treatments for autoimmune disorders. The researchers demonstrated that certain analogs could selectively inhibit pro-inflammatory cytokine production without compromising immune defense mechanisms. This opens up new avenues for developing safer and more effective immunotherapies.

In addition to its therapeutic applications, 4-amino-N-(propan-2-yl)pyrimidine-5-carboxamide has been utilized in agricultural research. Its structural similarity to natural pyrimidines makes it a valuable candidate for developing novel agrochemicals that target plant pathogens or enhance crop yield. For example, [Author et al., Year] reported on the synthesis of pyrimidine-based fungicides derived from this intermediate, which exhibited promising activity against fungal infections in crops without adverse environmental effects.

The synthetic chemistry behind 4-amino-N-(propan-2-yl)pyrimidine-5-carboxamide continues to evolve with the advent of new catalytic systems and green chemistry principles. Recent innovations have focused on improving reaction efficiency and reducing waste generation. For instance, transition metal-catalyzed cross-coupling reactions have enabled more efficient functionalization of the pyrimidine ring, while biocatalytic approaches have been explored for selective modifications under mild conditions. These advancements not only enhance the scalability of producing this intermediate but also align with global efforts to promote sustainable chemical manufacturing.

The future prospects for 4-amino-N-(propan-2-yl)pyrimidine-5-carboxamide are vast, driven by ongoing research and technological advancements. As our understanding of biological pathways continues to expand, new opportunities will arise for developing targeted therapies using this versatile scaffold. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will likely accelerate the discovery and optimization of novel derivatives with enhanced therapeutic efficacy.

In conclusion, 4-amino-N-(propan-2-yl)pyrimidine-5-carboxamide (CAS No. 1872782-87-0) represents a cornerstone in modern pharmaceutical research due to its structural versatility and broad applicability across multiple therapeutic domains. Its role as a key intermediate has enabled significant advancements in drug discovery, particularly in oncology, immunology, and antiviral therapies. As synthetic methodologies continue to improve and our understanding of disease mechanisms deepens, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.